2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid

• IUPAC Name: 2-(2-phenyl-1,3-thiazol-4-yl)acetic acid
• InChI: InChI=1S/C11H9NO2S/c13-10(14)6-9-7-15-11(12-9)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)
• InChI Key: LYHDWKGJPJRCTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)CC(=O)O
• Molecular Formula: C11H9NO2S
• DSSTOX Substance ID: DTXSID10351494
• Molecular Weight: 219.26 g/mol
• CAS RN: 16441-28-4

Description

2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid, also known as PTAA, is an organic compound with a wide range of uses in both scientific research and in industrial applications. PTAA is a white solid that is soluble in water and other polar solvents, and it has a molecular weight of 206.3 g/mol. It is commonly used as a chiral auxiliary in asymmetric synthesis and as a reagent in organic synthesis. PTAA has also been used in a variety of scientific research applications, such as in the study of enzyme inhibition and protein-ligand interactions.

Scientific Research Applications

Synthesis and Structural Properties

Research into thiazole derivatives, such as those related to 2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid, has highlighted their importance in synthesizing novel compounds with diverse structural properties. One study detailed the synthesis of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, showcasing the reactivity of chloral with substituted anilines and thioglycolic acid, leading to a variety of products depending on the reaction conditions (Issac & Tierney, 1996). This synthetic route underlines the versatility of thiazole derivatives in producing structurally diverse molecules, which can be critical for developing new materials and pharmaceuticals.

Biomedical Applications

Thiazole derivatives have also been examined for their potential biomedical applications, including their role as intermediates in synthesizing compounds with possible therapeutic uses. For example, the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones, a compound structurally related to thiazole derivatives, was reviewed for its use in synthesizing heterocycles, which are pivotal in developing pharmaceutical agents (Gomaa & Ali, 2020). This highlights the potential of this compound derivatives in contributing to the synthesis of biologically active molecules, potentially leading to new treatments and therapies.

Environmental and Industrial Applications

The broader family of thiazole derivatives, including compounds similar to this compound, finds applications in environmental and industrial contexts. A review on the degradation of acetaminophen by advanced oxidation processes discusses the importance of understanding chemical pathways and biotoxicity of by-products, illustrating the role of chemical compounds in environmental remediation technologies (Qutob et al., 2022). Although not directly related to this compound, this research underscores the broader relevance of chemical research in addressing environmental issues.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . This suggests that the compound may interact with a variety of targets, depending on its specific structure and functional groups.

Mode of Action

Molecules containing a thiazole ring, when entering physiological systems, may activate or inhibit biochemical pathways and enzymes or stimulate or block receptors in biological systems .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .

Future Directions

Thiazole derivatives have been the subject of much research in recent decades due to their diverse biological activities. This suggests that “2-(2-Phenyl-1,3-thiazol-4-yl)acetic acid” and similar compounds may continue to be an area of interest for future research.

Biochemical Analysis

Biochemical Properties

They have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .

Cellular Effects

Thiazole derivatives have been reported to exhibit cytotoxic activity on various human tumor cell lines .

Molecular Mechanism

Thiazole derivatives have been reported to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .